molecular formula C4H2BrNO3 B1464647 2-Bromooxazole-4-carboxylic acid CAS No. 1167055-73-3

2-Bromooxazole-4-carboxylic acid

Cat. No. B1464647
CAS RN: 1167055-73-3
M. Wt: 191.97 g/mol
InChI Key: OLHDAGXOANXUHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-Bromooxazole-4-carboxylic acid” is a chemical compound with the molecular formula C4H2BrNO3 . It is used as an intermediate for pharmaceuticals .


Molecular Structure Analysis

The molecular structure of “2-Bromooxazole-4-carboxylic acid” consists of a five-membered oxazole ring with a bromine atom at the 2nd position and a carboxylic acid group at the 4th position .

Scientific Research Applications

Medicinal Chemistry: Antimicrobial and Anti-biofilm Agent

2-Bromooxazole-4-carboxylic acid derivatives have been studied for their antimicrobial properties. Research indicates that these compounds can inhibit the formation of biofilms by bacteria such as Staphylococcus aureus. Biofilms are a major concern in clinical settings due to their resistance to antibiotics, and compounds that can prevent their formation or disrupt existing biofilms are valuable in the development of new therapeutic strategies .

Organic Synthesis: Building Block for Heterocyclic Compounds

In organic synthesis, 2-Bromooxazole-4-carboxylic acid serves as a building block for the construction of oxazole rings, which are prevalent in many biologically active molecules. The bromine atom in the compound provides a reactive site for further functionalization, making it a versatile precursor for synthesizing a wide range of heterocyclic compounds .

Pharmaceutical Industry: Drug Design and Development

Carboxylic acids, including oxazole derivatives, are often used as counterions in pharmaceutical salts to improve the solubility and bioavailability of drugs. The presence of the carboxylic acid group in 2-Bromooxazole-4-carboxylic acid makes it a potential candidate for forming stable pharmaceutical salts with various active pharmaceutical ingredients (APIs) .

Material Science: Precursor for Advanced Materials

The oxazole ring found in 2-Bromooxazole-4-carboxylic acid is a component of many advanced materials, including polymers and organic light-emitting diodes (OLEDs). Its incorporation into materials can impart unique electronic and photophysical properties, which are essential for developing new materials with specific functionalities .

Environmental Science: Study of Microbial Metabolites

Oxazole derivatives, including those related to 2-Bromooxazole-4-carboxylic acid, are found in natural products isolated from various microorganisms. These compounds are of interest in environmental science for their role in microbial interactions and their potential use in bioremediation processes .

Biochemistry Research: Enzyme Inhibition Studies

In biochemistry research, 2-Bromooxazole-4-carboxylic acid and its derivatives can be used to study enzyme inhibition. The oxazole ring can mimic the transition state of enzymatic reactions or bind to active sites, providing insights into enzyme mechanisms and aiding in the design of enzyme inhibitors .

Safety and Hazards

Safety data sheets suggest avoiding dust formation, breathing mist, gas, or vapors, and contact with skin and eyes when handling “2-Bromooxazole-4-carboxylic acid”. Use of personal protective equipment and ensuring adequate ventilation is recommended .

properties

IUPAC Name

2-bromo-1,3-oxazole-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H2BrNO3/c5-4-6-2(1-9-4)3(7)8/h1H,(H,7,8)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLHDAGXOANXUHG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(N=C(O1)Br)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H2BrNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60694641
Record name 2-Bromo-1,3-oxazole-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60694641
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

191.97 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromooxazole-4-carboxylic acid

CAS RN

1167055-73-3
Record name 2-Bromo-4-oxazolecarboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1167055-73-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Bromo-1,3-oxazole-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60694641
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-bromo-1,3-oxazole-4-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

Ethyl 2-bromo-1,3-oxazole-4-carboxylate (2.5 g, 11.36 mmo) was dissolved in THF/methanol mixture (9:1) and 1M lithium hydroxide (22.73 ml, 22.73 mmol) was added slowly. The reaction mixture was stirred at RT for 1 h, diluted with water and pH was adjusted to 2. Formed precipitate was filtered and dried to yield the title compound (1.1 g). The filtrate was extracted three times with ethyl acetate. Ethyl acetate phases were combined, dried and evaporated to dryness to yield the title compound 0.85 g. Total yield 88%. m/z [192.0+1]
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
THF methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
22.73 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
88%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-Bromooxazole-4-carboxylic acid
Reactant of Route 2
2-Bromooxazole-4-carboxylic acid
Reactant of Route 3
Reactant of Route 3
2-Bromooxazole-4-carboxylic acid
Reactant of Route 4
Reactant of Route 4
Reactant of Route 4
2-Bromooxazole-4-carboxylic acid
Reactant of Route 5
Reactant of Route 5
Reactant of Route 5
2-Bromooxazole-4-carboxylic acid
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
2-Bromooxazole-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.